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Compound of Interest

Compound Name: Damascenine

Cat. No.: B1214179 Get Quote

Important Notice: A specific Safety Data Sheet (SDS) for Damascenine (CAS 483-64-7) is not

readily available in public databases. The information provided below is based on general

safety principles for handling chemical compounds with unknown toxicity and should be treated

as a precautionary guide. Damascenine is a plant-derived alkaloid, and some sources indicate

that its plant of origin, Nigella damascena, has high toxicity.[1][2][3] Therefore, a conservative

approach to handling is imperative to ensure personnel safety.

It is crucial to distinguish Damascenine, an alkaloid, from Damascenone, a ketone used in the

fragrance industry. Safety data for Damascenone is not applicable to Damascenine and must

not be used.

Personal Protective Equipment (PPE)
Due to the uncharacterized nature of Damascenine's toxicity, a comprehensive PPE strategy

is required to prevent all potential routes of exposure (inhalation, skin contact, and ingestion).
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Equipment Specifications

Eye and Face Protection Chemical safety goggles and a face shield.

Hand Protection
Chemical-resistant gloves (e.g., nitrile or

neoprene), double-gloving is recommended.

Body Protection
A lab coat, supplemented with a chemically

resistant apron.

Respiratory Protection
A properly fitted respirator with an appropriate

cartridge for organic vapors and particulates.

Operational Plan
This plan outlines the procedural steps for the safe handling of Damascenine in a laboratory

setting.

1. Pre-Operational Checks:

Ensure all necessary PPE is available and in good condition.

Verify that the chemical fume hood is functioning correctly.

Locate the nearest safety shower and eyewash station.

Prepare all necessary equipment and reagents before handling the compound.

Have a designated waste container for Damascenine-contaminated materials.

2. Handling Procedure:

All handling of Damascenine, including weighing and dilutions, must be performed within a

certified chemical fume hood.

Avoid raising dust or creating aerosols.

Use dedicated glassware and equipment.
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Keep the container of Damascenine closed when not in use.

Do not work alone when handling this compound.

3. Post-Handling:

Decontaminate all surfaces and equipment that came into contact with Damascenine using

an appropriate solvent.

Carefully remove and dispose of PPE in the designated hazardous waste container.

Wash hands thoroughly with soap and water after completing work.

Disposal Plan
All waste materials contaminated with Damascenine must be treated as hazardous waste.

Solid Waste: Contaminated PPE, weighing papers, and absorbent materials should be

collected in a labeled, sealed container.

Liquid Waste: Solutions containing Damascenine should be collected in a labeled, sealed,

and chemically resistant waste bottle.

Dispose of all hazardous waste through your institution's environmental health and safety

office, following all local, state, and federal regulations.

Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate the affected area and alert nearby personnel.

Isolate: Restrict access to the spill area.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Report: Notify your supervisor and the institutional safety office.
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Cleanup: Only trained personnel with appropriate PPE should clean up the spill using an

absorbent material. Collect the absorbed material in a sealed container for hazardous waste

disposal.

Personnel Exposure:

Skin Contact: Immediately remove contaminated clothing and flush the affected area with

copious amounts of water for at least 15 minutes.[4][5] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.[5][6] Seek immediate medical attention.

Inhalation: Move the individual to fresh air.[4] If breathing is difficult, provide respiratory

support and seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[5]
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Caption: Safe handling workflow for Damascenine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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